Cas no 2411335-88-9 ((E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide
• CAS No: 2411335-88-9
• MF: C₁₈H₂₀FN₃O₂
• MW: 329.36870765686
• CID: 5356916
• PubChem ID: 146100901
• Update Time: 2025-08-05

(E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide
• Z3952171931
• (2E)-4-(dimethylamino)-N-{[2-(3-fluorophenoxy)pyridin-3-yl]methyl}but-2-enamide

• Inchi： 1S/C18H20FN3O2/c1-22(2)11-5-9-17(23)21-13-14-6-4-10-20-18(14)24-16-8-3-7-15(19)12-16/h3-10,12H,11,13H2,1-2H3,(H,21,23)/b9-5+
• InChI Key： SHWWEJBZYXHZJW-WEVVVXLNSA-N
• SMILES： FC1=CC=CC(=C1)OC1C(=CC=CN=1)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 417
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5

Additional information on (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide and Its Significance in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development, with each novel structure offering unique potential for therapeutic intervention. Among these, the compound with the CAS number 2411335-88-9 and the systematic name (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide stands out due to its intricate molecular architecture and promising biological activities. This introduction delves into the compound's structure, synthesis, and recent applications, highlighting its relevance in contemporary chemical biology research.

The molecular framework of this compound is characterized by a but-2-enamide core, which is a versatile pharmacophore known for its ability to interact with biological targets in diverse ways. The presence of a dimethylamino group at the 4-position of the amide moiety enhances its lipophilicity, facilitating better cell membrane penetration. Additionally, the 3-fluorophenoxy substituent on the pyridine ring introduces a fluorine atom, which is frequently employed in medicinal chemistry to modulate metabolic stability and binding affinity. The pyridine ring itself is a common feature in many bioactive molecules, often serving as a key interaction point with enzymes and receptors.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. The synthesis pathway must be meticulously designed to ensure high yield and purity, as impurities can significantly affect biological activity. Recent advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for further investigation.

In terms of biological activity, (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide has shown promise in several preclinical studies. Its structure suggests potential interactions with various targets, including kinases and transcription factors, which are critical in regulating cellular processes. For instance, the pyridine moiety can engage with ATP-binding pockets in kinases, while the amide bond can form hydrogen bonds with polar residues in protein targets. The fluorine atom in the 3-fluorophenoxy group may further enhance binding affinity by participating in halogen bonding interactions.

Recent research has focused on leveraging computational chemistry tools to predict the binding modes of this compound with potential targets. Molecular docking studies have been instrumental in identifying key interaction points and optimizing lead structures for better efficacy. These virtual screening approaches have significantly reduced the time and cost associated with hit identification in drug discovery pipelines.

The compound's pharmacokinetic properties are also of great interest. The balance between lipophilicity and polarizability determines its distribution within the body, influencing both efficacy and toxicity profiles. Advanced pharmacokinetic modeling techniques are being employed to predict how modifications to the molecular structure can improve absorption, distribution, metabolism, excretion (ADME), and overall bioavailability.

Evaluation of potential therapeutic applications has been a major focus area. Given its structural similarities to known bioactive molecules, this compound may have applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Preclinical studies have begun to explore its effects on model systems, providing valuable insights into its mechanism of action and potential side effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug candidates can lead to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The presence of a 3-fluorophenoxy group in this compound exemplifies how strategic fluorination can enhance its therapeutic potential.

Future directions for research on this compound include further optimization of its structure to improve potency and selectivity. Additionally, exploring its activity across different disease models will provide a broader understanding of its therapeutic scope. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, (E)-4-(Dimethylamino)-N-[[2-(3-fluorophenoxy)pyridin-3-yl]methyl]but-2-enamide, with CAS number 2411335-88-9, represents an intriguing example of how complex molecular structures can yield promising bioactive compounds. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.